![molecular formula C8H10N2OS B1642952 6-Cyclopropyl-2-mercapto-5-methylpyrimidin-4-ol CAS No. 32249-40-4](/img/structure/B1642952.png)
6-Cyclopropyl-2-mercapto-5-methylpyrimidin-4-ol
Overview
Description
Molecular Structure Analysis
The molecular formula of 6-Cyclopropyl-2-mercapto-5-methylpyrimidin-4-ol is C8H10N2OS, and its molecular weight is 182.25 g/mol. As mentioned earlier, it contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms.Scientific Research Applications
Synthesis and Structural Characterization
Research on 6-Cyclopropyl-2-mercapto-5-methylpyrimidin-4-ol often involves its synthesis and the structural characterization of related compounds. For instance, the study on the synthesis and characterization of some new fluorinated pyrimidine derivatives highlights the creation of 6-fluorinated 2-methylthio-4-methylpyrimidines from 2-mercapto derivatives. These compounds have shown significant fungicidal activity, indicating the potential agricultural applications of such chemical structures Popova, L., et al. (1999).
Antiviral and Antimicrobial Activity
Several studies have investigated the antiviral and antimicrobial properties of compounds related to 6-Cyclopropyl-2-mercapto-5-methylpyrimidin-4-ol. Zhou, S., et al. (2004) synthesized and evaluated the antiviral activity of methylenecyclopropane analogues of nucleosides, showing significant activity against human and murine cytomegalovirus, albeit with specific efficacy related to structural variations Zhou, S., et al. (2004). This suggests the potential of such compounds in developing antiviral therapeutics.
Photoluminescence and Electrocatalytic Properties
Research on the photoluminescence and electrocatalytic properties of copper clusters protected by 2-mercapto-5-n-propylpyrimidine showcases the application of similar compounds in materials science. The study by Wei, W., et al. (2011) demonstrates that these clusters exhibit luminescence and electrocatalytic activity, underscoring their utility in sensor technology and catalysis Wei, W., et al. (2011).
Anticancer Activity
The potential anticancer activity of related pyrimidine derivatives has also been a significant focus. A study by Abdo, N. Y. M. (2015) developed novel dihydropyrimidine, thiazolo[3,2-a]pyrimidine, and pyrano[2,3-d]pyrimidine derivatives, evaluating their in vitro anticancer activity against various human cancer cell lines. This research indicates the therapeutic potential of such compounds in oncology Abdo, N. Y. M. (2015).
Agricultural Applications
Another area of application involves the agricultural sector, where derivatives of 6-Cyclopropyl-2-mercapto-5-methylpyrimidin-4-ol can act as growth stimulants. Yengoyan, A., et al. (2020) synthesized derivatives showing pronounced stimulating action on plant growth, suggesting their use as growth enhancers in agriculture Yengoyan, A., et al. (2020).
Safety and Hazards
properties
IUPAC Name |
6-cyclopropyl-5-methyl-2-sulfanylidene-1H-pyrimidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2OS/c1-4-6(5-2-3-5)9-8(12)10-7(4)11/h5H,2-3H2,1H3,(H2,9,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATMZBFIDDBCNMF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NC(=S)NC1=O)C2CC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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